Cas no 1421846-79-8 (3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole)

• Product Name: 3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
• CAS No: 1421846-79-8
• MF: C₁₀H₁₆BNO₃
• MW: 209.049942970276
• MDL: MFCD24040285
• CID: 2083737
• Update Time: 2025-04-21

3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Methylisoxazole-4-boronic Acid Pinacol Ester
• 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
• 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole
• ZHXDQNNFDJRLCZ-UHFFFAOYSA-N
• 5917AJ
• SY028432
• 3-Methylisoxazole-4-boronicAcidPinacolEster
• Isoxazole, 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole

• MDL： MFCD24040285
• Inchi： 1S/C10H16BNO3/c1-7-8(6-13-12-7)11-14-9(2,3)10(4,5)15-11/h6H,1-5H3
• InChI Key： ZHXDQNNFDJRLCZ-UHFFFAOYSA-N
• SMILES： O1B(C2=CON=C2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 209.12200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Topological Polar Surface Area: 44.5

Experimental Properties

• PSA: 44.49000
• LogP: 1.28220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters